[(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl] 6-(2,5-dioxopyrrol-1-yl)hexanoate

• IUPAC Name: [(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl] 6-(2,5-dioxopyrrol-1-yl)hexanoate
• InChI: InChI=1S/C32H31N3O8/c1-3-19-20-14-18(36)9-10-24(20)33-29-21(19)16-35-25(29)15-23-22(30(35)40)17-42-31(41)32(23,4-2)43-28(39)8-6-5-7-13-34-26(37)11-12-27(34)38/h9-12,14-15,36H,3-8,13,16-17H2,1-2H3/t32-/m0/s1
• InChI Key: ACRMADURFCYBAU-YTTGMZPUSA-N
• Canonical SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)OC(=O)CCCCCN5C(=O)C=CC5=O)C2=NC6=C1C=C(C=C6)O
• Isomeric SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)[C@@]4(CC)OC(=O)CCCCCN5C(=O)C=CC5=O)C2=NC6=C1C=C(C=C6)O
• Molecular Formula: C32H31N3O8
• Molecular Weight: 585.6 g/mol

Description

[(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl] 6-(2,5-dioxopyrrol-1-yl)hexanoate is a useful research compound. Its molecular formula is C32H31N3O8 and its molecular weight is 585.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl] 6-(2,5-dioxopyrrol-1-yl)hexanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl] 6-(2,5-dioxopyrrol-1-yl)hexanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Formation of New Compounds : Research has shown that new 2-oxofuro[2,3-b]pyrroles and 2-methylenepyrrole derivatives can be synthesized by reacting 1,2-diaza-1,3-butadienes with various ligands and an acidic medium (Attanasi et al., 2004).

• Synthesis of Novel Conformationally Locked Carbocyclic Nucleosides : The compound has been identified as a novel conformer in the synthesis of carbocyclic nucleosides, which are important in medicinal chemistry (Hřebabecký et al., 2006).

• Potential in Anticancer Drug Development : Certain derivatives, like 7-chloro-9-(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)-3,3-dimethyl-2,3,4,9-tetrahydro-1H-xanthen-1-one, have shown potential as leads for new anticancer drugs (Santana et al., 2020).

• Crystal Structure Studies : Studies on related compounds like dihydroallocryptopine have revealed insights into crystal structures, hydrogen bonding, and interactions which are crucial for understanding molecular properties (Sun et al., 2011).

• Synthesis of Derivatives for Medicinal Purposes : The synthesized 19-hydroxydeoxycorticosterone derived from similar compounds can be used as a starting material for preparing various medicinal derivatives (Terasawa & Okada, 1986).

• Investigations in Molecular Modeling : Compounds like 2-Oxabicyclo[2.1.1]hexane and its derivatives have been used in chemical reactions with applications in molecular modeling and synthesis (Kirmse & Mrotzeck, 1988).

• Role in Antitumor Agents : Derivatives of 4-oxa-1-azabicyclo[3.2.0]heptan-7-one have shown inhibitory effects against tumors, indicating their potential as antitumor agents (Singh & Micetich, 2003).